Cas no 5361-46-6 (Benzo[b]quinolizin-5-ium-10-sulfonate)
5361-46-6 structure
Product Name:Benzo[b]quinolizin-5-ium-10-sulfonate
CAS No:5361-46-6
MF:C13H9NO3S
MW:259.280462026596
CID:938841
PubChem ID:5015174
Update Time:2025-04-19
Benzo[b]quinolizin-5-ium-10-sulfonate Chemical and Physical Properties
Names and Identifiers
-
- Benzo[b]quinolizin-5-ium-10-sulfonate
- 10-Sulfoacridiziniumbetain
- 10-Sulfo-acridizinium-betain
- NSC98856
- DTXSID60407531
- NSC-98856
- 5361-46-6
-
- Inchi: 1S/C13H9NO3S/c15-18(16,17)13-6-3-4-10-9-14-7-2-1-5-11(14)8-12(10)13/h1-9H
- InChI Key: CKSDZSQTNRVQEA-UHFFFAOYSA-N
- SMILES: S(C1C=CC=C2C=[N+]3C=CC=CC3=CC2=1)(=O)(=O)[O-]
Computed Properties
- Exact Mass: 260.0382
- Monoisotopic Mass: 259.03
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 390
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.7A^2
- XLogP3: 2.7
Experimental Properties
- PSA: 58.47
- LogP: 2.56340
Benzo[b]quinolizin-5-ium-10-sulfonate Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
5361-46-6 (Benzo[b]quinolizin-5-ium-10-sulfonate) Related Products
- 27655-40-9(isoquinoline-5-sulfonic acid)
- 65433-95-6(Quinoline-6-sulfonic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk